Cas no 2241865-75-6 (2-bromopyrimidine-4,5,6-d3)
2-bromopyrimidine-4,5,6-d3 structure
Product Name:2-bromopyrimidine-4,5,6-d3
CAS No:2241865-75-6
MF:C4H3BrN2
MW:162.002504587173
CID:6817913
PubChem ID:172405600
Update Time:2025-03-03
2-bromopyrimidine-4,5,6-d3 Chemical and Physical Properties
Names and Identifiers
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- 2-bromopyrimidine-4,5,6-d3
- CS-21691
- 2241865-75-6
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- Inchi: 1S/C4H3BrN2/c5-4-6-2-1-3-7-4/h1-3H/i1D,2D,3D
- InChI Key: PGFIHORVILKHIA-CBYSEHNBSA-N
- SMILES: BrC1=NC([2H])=C([2H])C([2H])=N1
Computed Properties
- Exact Mass: 160.96679Da
- Monoisotopic Mass: 160.96679Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 51.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 25.8Ų
2-bromopyrimidine-4,5,6-d3 Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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